Cas no 54593-31-6 (DL-threo-Ritalinic Acid Lactam(Mixture of Diastereomers))

• Product Name: DL-threo-Ritalinic Acid Lactam(Mixture of Diastereomers)
• CAS No: 54593-31-6
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 942112
• PubChem ID: 69518957
• Update Time: 2025-04-19

DL-threo-Ritalinic Acid Lactam(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• DL-threo-Ritalinic Acid Lactam (Mixture of Diastereomers)
• 2-(6-oxopiperidin-2-yl)-2-phenylacetic acid
• DL-threo-Ritalinic A
• DL-THREO-RITALINIC ACID LACTAM
• DL-threo-Ritalinic Acid Lactam (Mixture of Diastereomers)
• (R*,R*)-6-Oxo-
• A-phenyl-2-piperidineacetic Acid
• DL-threo-Ritalinic Acid Lactam(Mixture of Diastereomers)
• SCHEMBL5649076
• 54593-31-6
• (6-Oxopiperidin-2-yl)(phenyl)acetic acid
• 6-oxo-alpha-phenylpiperidine-2-acetic acid
• DTXSID60740713

• Inchi： 1S/C13H15NO3/c15-11-8-4-7-10(14-11)12(13(16)17)9-5-2-1-3-6-9/h1-3,5-6,10,12H,4,7-8H2,(H,14,15)(H,16,17)
• InChI Key： YMVXGJVBWQZTTL-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C(C(=O)O)C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 480.0±18.0 °C at 760 mmHg
• Flash Point: 244.1±21.2 °C
• PSA: 69.89000
• LogP: 1.79940
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

DL-threo-Ritalinic Acid Lactam(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones